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Compound of Interest

Compound Name: 6-Bromo-4-chloroquinoline

Cat. No.: B1276899 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential safety and logistical information for the proper

disposal of 6-Bromo-4-chloroquinoline, a halogenated heterocyclic compound commonly

used in chemical synthesis.

Immediate Safety and Hazard Information
6-Bromo-4-chloroquinoline is classified as a hazardous substance, and appropriate

precautions must be taken during its handling and disposal. It is crucial to consult the Safety

Data Sheet (SDS) for detailed information.

Primary Hazards:

Acute Toxicity: Harmful or toxic if swallowed, in contact with skin, or if inhaled.[1]

Skin Irritation: Causes skin irritation.[1][2][3]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[3]

In case of exposure, follow the first aid measures outlined in the SDS immediately.[2][3]

Personal protective equipment (PPE), including gloves, protective clothing, and eye/face

protection, is mandatory when handling this chemical.[2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1276899?utm_src=pdf-interest
https://www.benchchem.com/product/b1276899?utm_src=pdf-body
https://www.benchchem.com/product/b1276899?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-4-chloroquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-4-chloroquinoline
https://www.fishersci.fi/store/msds?partNumber=15431058&productDescription%3D1GR+6-Bromo-4-chloroquinoline%2C+96%25+1g&countryCode=FI&language=en
https://www.fishersci.com/store/msds?partNumber=AAH54902&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-4-chloroquinoline
https://www.fishersci.fi/store/msds?partNumber=15431058&productDescription%3D1GR+6-Bromo-4-chloroquinoline%2C+96%25+1g&countryCode=FI&language=en
https://www.fishersci.com/store/msds?partNumber=AAH54902&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH54902&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.fi/store/msds?partNumber=15431058&productDescription%3D1GR+6-Bromo-4-chloroquinoline%2C+96%25+1g&countryCode=FI&language=en
https://www.fishersci.com/store/msds?partNumber=AAH54902&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.fi/store/msds?partNumber=15431058&productDescription%3D1GR+6-Bromo-4-chloroquinoline%2C+96%25+1g&countryCode=FI&language=en
https://www.fishersci.com/store/msds?partNumber=AAH54902&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Hazard and Precautionary Data
The following table summarizes the key hazard (H) and precautionary (P) statements

associated with 6-Bromo-4-chloroquinoline, based on the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals.
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Classification Code Statement Source

Hazard Statements H301 Toxic if swallowed [1]

H315 Causes skin irritation [2]

H319
Causes serious eye

irritation
[2]

H335
May cause respiratory

irritation
[2]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[4]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[2]

P301+P310

IF SWALLOWED:

Immediately call a

POISON CENTER or

doctor/physician.

[5]

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

[2]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[3]

P501 Dispose of

contents/container to

[4]
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an approved waste

disposal plant.

Experimental Protocol: Spill Management and
Cleanup
In the event of a spill, follow these steps to ensure safety and proper containment:

Ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE) as specified in the SDS.[2]

Avoid dust formation.[2]

Contain the spill.

Clean-up: Sweep up the solid material and shovel it into a suitable, labeled container for

disposal.[2]

Store the container in a secure location pending disposal.

Disposal Plan: Step-by-Step Procedure
The primary method for the disposal of 6-Bromo-4-chloroquinoline is through an approved

waste disposal plant. Do not release this chemical into the environment.[2]

Waste Identification and Collection:

Collect waste 6-Bromo-4-chloroquinoline and any contaminated materials (e.g.,

absorbent paper, gloves) in a designated, properly labeled, and sealed container.

The container should be suitable for hazardous chemical waste.

Storage:

Store the waste container in a well-ventilated, secure area, away from incompatible

materials.
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Keep the container tightly closed.[3]

Engage a Licensed Waste Disposal Service:

Contact a certified hazardous waste disposal company to arrange for the collection and

disposal of the chemical waste.

Provide the waste disposal company with the Safety Data Sheet (SDS) for 6-Bromo-4-
chloroquinoline.

Documentation:

Maintain records of the amount of waste generated and the disposal process, in

accordance with institutional and local regulations.

Final Disposal:

The licensed contractor will transport the waste to an approved waste disposal plant for

appropriate treatment and disposal, likely through incineration or other approved methods

for halogenated organic compounds.[3]

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of 6-Bromo-4-chloroquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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